Cas no 1858860-67-9 (1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethylurea)

• Product Name: 1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethylurea
• CAS No: 1858860-67-9
• MF: C₆H₁₂N₂O₃S
• MW: 192.236080169678
• CID: 5162616
• Update Time: 2026-03-04

1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-Dioxothietan-3-yl)-3-ethylurea
• 1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethylurea

• Inchi： 1S/C6H12N2O3S/c1-2-7-6(9)8-5-3-12(10,11)4-5/h5H,2-4H2,1H3,(H2,7,8,9)
• InChI Key： FTAUZEBKSJDVGW-UHFFFAOYSA-N
• SMILES： N(C1CS(=O)(=O)C1)C(NCC)=O

Additional information on 1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethylurea

Professional Introduction to Compound with CAS No. 1858860-67-9 and Product Name: 1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethylurea

Compound with the CAS number 1858860-67-9 and the product name 1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethylurea represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound incorporates a dioxothietane moiety, which is a sulfur-containing heterocycle with a distinctive reactivity that makes it valuable for synthetic chemistry and drug design.

The dioxothietane core in 1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethylurea is known for its ability to participate in various chemical transformations, including nucleophilic additions and ring-opening reactions. These properties have been exploited in the development of novel synthetic strategies, enabling the construction of complex molecules with high precision. The presence of the urea functional group further enhances the compound's versatility, as ureas are well-documented in medicinal chemistry for their role as bioactive scaffolds.

Recent research has highlighted the importance of sulfur-containing heterocycles in drug discovery. The dioxothietane scaffold, in particular, has been investigated for its potential to modulate biological pathways relevant to inflammation, cancer, and neurodegenerative diseases. Studies have demonstrated that derivatives of this motif can exhibit inhibitory activity against various enzymes and receptors, making them promising candidates for therapeutic intervention.

In the context of 1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethylurea, the ethylurea moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug development. The combination of these structural features suggests that this compound may serve as a versatile building block for the synthesis of next-generation pharmaceuticals. Researchers have been particularly interested in exploring its potential as an intermediate in the preparation of kinase inhibitors and other targeted therapies.

The synthesis of 1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethylurea involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the dioxothietane ring through cyclization reactions and subsequent functionalization with the urea group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving scalability.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging computational modeling techniques, researchers can predict how modifications to the dioxothietane core and urea group can enhance binding affinity to biological targets. This approach has been successfully applied in other areas of medicinal chemistry, leading to the discovery of novel therapeutic agents with improved efficacy and reduced side effects.

Current research efforts are focused on exploring the pharmacological profile of 1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethylurea through both in vitro and in vivo studies. Preliminary data suggest that this compound exhibits promising activity against certain disease models, although further investigation is needed to fully elucidate its mechanism of action. Collaborative studies between synthetic chemists and biologists are essential to translate these findings into clinical applications.

The development of new chemical entities like 1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethylurea is driven by the need for innovative solutions in healthcare. As resistance to existing treatments emerges, there is an increasing demand for compounds with novel mechanisms of action. The unique properties of this molecule make it a valuable asset in the pharmaceutical arsenal, offering hope for treating a wide range of diseases.

In conclusion, 1-(1,1-dioxo-1λ?-thietan-3-yl)-3-ethylurea (CAS No. 1858860-67-9) represents a significant contribution to chemical biology and drug discovery. Its distinctive structural features and potential applications underscore its importance as a research tool and therapeutic candidate. Continued exploration into its properties and functionalities will undoubtedly lead to new insights and advancements in medicine.